Cas no 1001806-94-5 (N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine)
1001806-94-5 structure
Product Name:N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine
CAS No:1001806-94-5
MF:C12H16F3N3O2
MW:291.269553184509
CID:828990
Update Time:2025-04-19
N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine Chemical and Physical Properties
Names and Identifiers
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- N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine
- N',N'-dimethyl-N-[4-nitro-2-(trifluoromethyl)phenyl]propane-1,3-diamine
- AC1MCFHE
- AG-L-60395
- CTK3J8607
- N,N-Dimethyl-N'-(4-nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine
- BenzenaMine, N-(3-(diMethylaMino)propyl)-4-nitro-2-(trifluoroMethyl)-
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- Inchi: 1S/C12H16F3N3O2/c1-17(2)7-3-6-16-11-5-4-9(18(19)20)8-10(11)12(13,14)15/h4-5,8,16H,3,6-7H2,1-2H3
- InChI Key: FTMNTYQTMPLYPU-UHFFFAOYSA-N
- SMILES: C1(NCCCN(C)C)=CC=C([N+]([O-])=O)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 291.119461g/mol
- Monoisotopic Mass: 291.119461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 291.27g/mol
- XLogP3: 3
- Topological Polar Surface Area: 61.1Ų
N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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